3-bromo-N-(oxetan-3-yl)benzamide 3-bromo-N-(oxetan-3-yl)benzamide
Brand Name: Vulcanchem
CAS No.:
VCID: VC13490307
InChI: InChI=1S/C10H10BrNO2/c11-8-3-1-2-7(4-8)10(13)12-9-5-14-6-9/h1-4,9H,5-6H2,(H,12,13)
SMILES: C1C(CO1)NC(=O)C2=CC(=CC=C2)Br
Molecular Formula: C10H10BrNO2
Molecular Weight: 256.10 g/mol

3-bromo-N-(oxetan-3-yl)benzamide

CAS No.:

Cat. No.: VC13490307

Molecular Formula: C10H10BrNO2

Molecular Weight: 256.10 g/mol

* For research use only. Not for human or veterinary use.

3-bromo-N-(oxetan-3-yl)benzamide -

Specification

Molecular Formula C10H10BrNO2
Molecular Weight 256.10 g/mol
IUPAC Name 3-bromo-N-(oxetan-3-yl)benzamide
Standard InChI InChI=1S/C10H10BrNO2/c11-8-3-1-2-7(4-8)10(13)12-9-5-14-6-9/h1-4,9H,5-6H2,(H,12,13)
Standard InChI Key JIWULLGFSOJAPA-UHFFFAOYSA-N
SMILES C1C(CO1)NC(=O)C2=CC(=CC=C2)Br
Canonical SMILES C1C(CO1)NC(=O)C2=CC(=CC=C2)Br

Introduction

3-Bromo-N-(oxetan-3-yl)benzamide is a synthetic organic compound with the CAS number 1523203-42-0. It is a derivative of benzamide, where a bromine atom is attached at the 3-position of the benzene ring, and an oxetan-3-yl group is attached to the nitrogen atom of the amide functionality. This compound is of interest in various chemical and pharmaceutical research contexts due to its unique structural features.

Synthesis

The synthesis of 3-bromo-N-(oxetan-3-yl)benzamide typically involves the reaction of 3-bromobenzoyl chloride with oxetan-3-amine in the presence of a base to facilitate the formation of the amide bond. This process can be optimized using various solvents and conditions to improve yield and purity.

Research Findings

  • Antimicrobial Activity: Some benzamide derivatives have demonstrated activity against bacterial and fungal strains, suggesting potential applications in antimicrobial therapy .

  • Antiparasitic Activity: Benzamides have been identified as potent inhibitors against certain parasites, indicating their potential in antiparasitic drug development .

  • Antioxidant Activity: Although not directly related to 3-bromo-N-(oxetan-3-yl)benzamide, other benzamide derivatives have shown antioxidant properties, which could be relevant for future studies .

Future Directions

Given the limited information available on 3-bromo-N-(oxetan-3-yl)benzamide, further research is needed to explore its biological activity, pharmacokinetics, and potential therapeutic applications. This could involve in vitro and in vivo studies to assess its efficacy and safety profile.

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